Cas no 386715-40-8 (4-(4,6-Dimethoxypyrimidin-2-yl)benzoic Acid)

• Product Name: 4-(4,6-Dimethoxypyrimidin-2-yl)benzoic Acid
• CAS No: 386715-40-8
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• MDL: MFCD01568125
• CID: 298673
• PubChem ID: 2736213
• Update Time: 2025-04-19

4-(4,6-Dimethoxypyrimidin-2-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(4,6-dimethoxy-2-pyrimidinyl)-
• 4-(4,6-Dimethoxypyrimidin-2-yl)benzoic acid
• AC1MC533
• AC1Q49AL
• Ambpe3001524
• CTK4I0309
• HMS522O11
• Peakdale1_001727
• SureCN2041874
• 4-(4,6-DIMETHOXYPYRIMIDIN-2-YL)BENZOICACID
• CS-0360085
• SB57924
• DTXSID00371207
• 386715-40-8
• SR-01000385461-1
• SR-01000385461
• AKOS015852111
• 4-(4,6-dimethoxypyrimidin-2-yl)benzoic acid, AldrichCPR
• SCHEMBL2041874
• 4-(4,6-Dimethoxypyrimidin-2-yl)benzoic Acid

• MDL： MFCD01568125
• Inchi： 1S/C13H12N2O4/c1-18-10-7-11(19-2)15-12(14-10)8-3-5-9(6-4-8)13(16)17/h3-7H,1-2H3,(H,16,17)
• InChI Key： ARKCVXXCSBFGDT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC(C2C=CC(C(=O)O)=CC=2)=N1)OC

Computed Properties

• Exact Mass: 260.07976
• Monoisotopic Mass: 260.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.5A^2
• XLogP3: 2

Experimental Properties

• PSA: 81.54
• LogP: 1.85900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids